1,1,1-trifluoro-N'-(trifluoromethylsulfonyl)methanesulfonohydrazide
Description
1,1,1-trifluoro-N'-(trifluoromethylsulfonyl)methanesulfonohydrazide is a useful research compound. Its molecular formula is C2H2F6N2O4S2 and its molecular weight is 296.17 g/mol. The purity is usually 95%.
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Detailed Synthesis Method
Design of the Synthesis Pathway
The synthesis pathway for 1,1,1-trifluoro-N'-(trifluoromethylsulfonyl)methanesulfonohydrazide involves the reaction of trifluoromethanesulfonamide with hydrazine hydrate in the presence of a base to form the intermediate 1,1,1-trifluoro-N'-(trifluoromethylsulfonyl)hydrazine. This intermediate is then reacted with methanesulfonyl chloride to yield the final product.
Starting Materials
Trifluoromethanesulfonamide, Hydrazine hydrate, Base (e.g. sodium hydroxide), Methanesulfonyl chloride
Reaction
Step 1: Trifluoromethanesulfonamide is added to a solution of hydrazine hydrate in the presence of a base., Step 2: The mixture is stirred at room temperature for several hours until the reaction is complete., Step 3: The resulting intermediate, 1,1,1-trifluoro-N'-(trifluoromethylsulfonyl)hydrazine, is isolated by filtration or extraction., Step 4: The intermediate is then reacted with methanesulfonyl chloride in the presence of a base., Step 5: The mixture is stirred at room temperature for several hours until the reaction is complete., Step 6: The final product, 1,1,1-trifluoro-N'-(trifluoromethylsulfonyl)methanesulfonohydrazide, is isolated by filtration or extraction and purified by recrystallization.
properties
IUPAC Name |
1,1,1-trifluoro-N'-(trifluoromethylsulfonyl)methanesulfonohydrazide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H2F6N2O4S2/c3-1(4,5)15(11,12)9-10-16(13,14)2(6,7)8/h9-10H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GRCPWGJJWFXVPQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(F)(F)(F)S(=O)(=O)NNS(=O)(=O)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H2F6N2O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501145850 |
Source
|
| Record name | 1,1,1-Trifluoromethanesulfonic acid 2-[(trifluoromethyl)sulfonyl]hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501145850 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
296.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,1,1-Trifluoro-N'-(trifluoromethane)sulfonylmethanesulfonohydrazide | |
CAS RN |
862714-02-1 |
Source
|
| Record name | 1,1,1-Trifluoromethanesulfonic acid 2-[(trifluoromethyl)sulfonyl]hydrazide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=862714-02-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,1,1-Trifluoromethanesulfonic acid 2-[(trifluoromethyl)sulfonyl]hydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501145850 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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